3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-[(3,4-dichlorophenyl)methyl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C15H12Cl2N2OS/c1-8-9(2)21-14-13(8)15(20)19(7-18-14)6-10-3-4-11(16)12(17)5-10/h3-5,7H,6H2,1-2H3
• InChI Key: ZLFBJEAVHIQAFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC3=CC(=C(C=C3)Cl)Cl)C
• Molecular Formula: C15H12Cl2N2OS
• Molecular Weight: 339.2 g/mol

Description

3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one, also known as DCTP, is a thienopyrimidine derivative that has gained attention in the scientific community due to its potential applications in various fields. DCTP has been extensively studied for its unique properties, such as its ability to inhibit DNA synthesis and its potential use as an antiviral and anticancer agent.

Mechanism of Action

The mechanism of action of 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one involves the inhibition of DNA synthesis by targeting the DNA polymerase enzyme. 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one is incorporated into the growing DNA chain, leading to premature termination of DNA synthesis and inhibition of cell growth. 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to have both biochemical and physiological effects. In vitro studies have shown that 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one inhibits DNA synthesis and induces apoptosis in cancer cells. 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has also been shown to inhibit the replication of HCMV by targeting the viral DNA polymerase. In vivo studies have shown that 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has antitumor activity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its ability to inhibit DNA synthesis, making it a useful tool for studying the effects of DNA replication on cell growth and development. However, one of the limitations of using 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for further research on 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one. One potential area of research is the development of new analogs with improved efficacy and reduced toxicity. Another area of research is the investigation of the potential use of 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one as an antiviral agent against other viruses. Additionally, further studies are needed to fully understand the mechanism of action of 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one and its potential applications in various fields.

Scientific Research Applications

3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential applications in various fields. In the field of virology, 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit the replication of human cytomegalovirus (HCMV) by targeting the viral DNA polymerase. In the field of oncology, 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting DNA synthesis. 3-(3,4-dichlorobenzyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one has also been studied for its potential use as an antimicrobial agent against various bacterial strains.